![molecular formula C10H13N3 B125398 N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine CAS No. 148320-51-8](/img/structure/B125398.png)
N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine, also known as TMB-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TMB-1 is a heterocyclic compound that contains both benzene and imidazole rings. The compound has a molecular formula of C11H14N2 and a molecular weight of 174.24 g/mol.
Mechanism of Action
The mechanism of action of N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In addition to its anticancer activity, this compound has been investigated for its potential as an antioxidant and antimicrobial agent. Studies have shown that this compound exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. This compound has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine has several advantages as a research tool. The compound is relatively easy to synthesize and purify, making it readily available for use in laboratory experiments. This compound also exhibits a high degree of selectivity towards cancer cells, making it a potentially valuable anticancer agent. However, there are also some limitations to the use of this compound in laboratory experiments. The compound has low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several potential future directions for research on N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, investigations into the potential applications of this compound in materials science and analytical chemistry are also warranted.
Synthesis Methods
The synthesis of N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine can be achieved through various methods, including the condensation reaction between 2-methylimidazole and 2-chlorotoluene. The reaction is typically carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The product is then purified through recrystallization or chromatography.
Scientific Research Applications
N,N,2-Trimethyl-1H-benzo[d]imidazol-1-amine has been the subject of numerous scientific studies due to its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and prostate cancer cells.
properties
CAS RN |
148320-51-8 |
---|---|
Molecular Formula |
C10H13N3 |
Molecular Weight |
175.23 g/mol |
IUPAC Name |
N,N,2-trimethylbenzimidazol-1-amine |
InChI |
InChI=1S/C10H13N3/c1-8-11-9-6-4-5-7-10(9)13(8)12(2)3/h4-7H,1-3H3 |
InChI Key |
VRVHRINNNAVKSB-UHFFFAOYSA-N |
SMILES |
CC1=NC2=CC=CC=C2N1N(C)C |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1N(C)C |
synonyms |
1H-Benzimidazol-1-amine,N,N,2-trimethyl-(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.